Cas no 2228526-51-8 (methyl 5-(3-amino-1-fluoropropyl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(3-amino-1-fluoropropyl)-2-methylfuran-3-carboxylate
• CAS No: 2228526-51-8
• MF: C₁₀H₁₄FNO₃
• MW: 215.22146654129
• CID: 6446996
• PubChem ID: 165689624
• Update Time: 2025-06-10

methyl 5-(3-amino-1-fluoropropyl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-amino-1-fluoropropyl)-2-methylfuran-3-carboxylate
• EN300-1744359
• 2228526-51-8

• Inchi： 1S/C10H14FNO3/c1-6-7(10(13)14-2)5-9(15-6)8(11)3-4-12/h5,8H,3-4,12H2,1-2H3
• InChI Key： UJWVKGZNSYVIKB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OC)=C(C)O1)CCN

Computed Properties

• Exact Mass: 215.09577147g/mol
• Monoisotopic Mass: 215.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 5-(3-amino-1-fluoropropyl)-2-methylfuran-3-carboxylate

Introduction to Methyl 5-(3-amino-1-fluoropropyl)-2-methylfuran-3-carboxylate (CAS No. 2228526-51-8)

Methyl 5-(3-amino-1-fluoropropyl)-2-methylfuran-3-carboxylate, a compound with the chemical formula C₁₀H₁₄FnO₃, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2228526-51-8, has garnered attention due to its structural complexity and potential biological activities. The presence of both fluorine and amino substituents in its molecular framework suggests a high degree of reactivity and versatility, making it a valuable candidate for further research and development.

The compound’s structure consists of a furan ring substituted with a methyl group at the 2-position and a carboxylate ester at the 3-position. The side chain attached to the furan ring is a propyl group that is further modified with an amino group and a fluorine atom at the 1-position. This specific arrangement of functional groups makes Methyl 5-(3-amino-1-fluoropropyl)-2-methylfuran-3-carboxylate an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The incorporation of a fluorine atom at the 1-position of the propyl side chain in Methyl 5-(3-amino-1-fluoropropyl)-2-methylfuran-3-carboxylate is particularly noteworthy, as it may contribute to improved bioavailability and reduced susceptibility to enzymatic degradation.

The amino group at the 3-position of the propyl side chain provides another layer of functionality that can be exploited for various chemical modifications. This feature makes the compound a versatile building block for the synthesis of more complex molecules, including potential drug candidates. The ability to introduce different substituents at this position allows for fine-tuning of the compound’s properties, enabling researchers to tailor its biological activity to specific therapeutic targets.

Recent studies have highlighted the importance of fluorinated compounds in the development of new pharmaceuticals. For instance, fluorinated analogs of existing drugs have often demonstrated improved efficacy and reduced side effects compared to their non-fluorinated counterparts. The presence of a fluorine atom in Methyl 5-(3-amino-1-fluoropropyl)-2-methylfuran-3-carboxylate may contribute to similar advantages, making it a promising candidate for further investigation.

The compound’s furan ring also presents opportunities for further functionalization. Furan derivatives are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of Methyl 5-(3-amino-1-fluoropropyl)-2-methylfuran-3-carboxylate may thus be exploited to develop novel therapeutic agents with enhanced pharmacological profiles.

In addition to its potential as a drug candidate, Methyl 5-(3-amino-1-fluoropropyl)-2-methylfuran-3-carboxylate may find applications in other areas of chemical research. Its unique structure and reactivity make it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. The compound’s ability to undergo various chemical transformations allows researchers to explore different pathways for its functionalization, providing insights into the design of more complex molecules.

The synthesis of Methyl 5-(3-amino-1-fluoropropyl)-2-methylfuran-3-carboxylate presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired framework.

The potential biological activities of Methyl 5-(3-amino-1-fluoropropyl)-2-methylfuran-3-carboxylate are still being explored, but preliminary studies suggest that it may exhibit interesting pharmacological properties. The combination of a fluorine atom, an amino group, and a furan ring provides multiple opportunities for interaction with biological targets. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, Methyl 5-(3-amino-1-fluoropropyl)-2-methylfuran-3-carboxylate (CAS No. 2228526-51-8) is a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structure, incorporating both fluorine and amino substituents, makes it a valuable candidate for further research and development. As our understanding of fluorinated compounds continues to grow, compounds like Methyl 5-(3-amino-1-fluoropropyl)-2-methylfuran-3-carboxylate are likely to play an important role in the discovery of new drugs.